Cas no 16331-24-1 (1-Tetracosanethiol)

• Product Name: 1-Tetracosanethiol
• CAS No: 16331-24-1
• MF: C₂₄H₅₀S
• MW: 370.718806743622
• CID: 121583
• PubChem ID: 13505088
• Update Time: 2025-04-18

1-Tetracosanethiol Chemical and Physical Properties

Names and Identifiers

• 1-Tetracosanethiol
• 1-tetracosanthiol
• tetracosane-1-thiol
• lignoceryl mercaptan
• n-tetracosanethiol
• SCHEMBL371664
• 16331-24-1
• DTXSID50542485

• Inchi： 1S/C24H50S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h25H,2-24H2,1H3
• InChI Key： BVPRDJDJPZQSIU-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 370.36300
• Monoisotopic Mass: 370.36332277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.8859 (rough estimate)
• Melting Point: 51.6°C (estimate)
• Boiling Point: 430.56°C (rough estimate)
• Flash Point: 184.8°C
• Refractive Index: 1.4860 (estimate)
• PSA: 38.80000
• LogP: 9.51830